Cas no 2172459-74-2 (5,9,9-trimethyl-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 5,9,9-trimethyl-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2172459-74-2
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5807502
• PubChem ID: 165841257
• Update Time: 2025-06-08

5,9,9-trimethyl-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5,9,9-trimethyl-1-oxa-4-azaspiro5.6dodecane
• 2172459-74-2
• EN300-1639205
• 5,9,9-trimethyl-1-oxa-4-azaspiro[5.6]dodecane

• Inchi： 1S/C13H25NO/c1-11-13(15-10-9-14-11)6-4-5-12(2,3)7-8-13/h11,14H,4-10H2,1-3H3
• InChI Key： OUFRNNRXCXTZRP-UHFFFAOYSA-N
• SMILES： O1CCNC(C)C21CCCC(C)(C)CC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 5,9,9-trimethyl-1-oxa-4-azaspiro5.6dodecane

Recent Advances in the Study of 5,9,9-Trimethyl-1-Oxa-4-Azaspiro[5.6]Dodecane (CAS: 2172459-74-2)

The compound 5,9,9-trimethyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2172459-74-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief summarizes the latest findings regarding the synthesis, biological activity, and pharmacological potential of this intriguing molecule.

Recent synthetic approaches to 2172459-74-2 have focused on optimizing yield and purity while reducing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with 78% yield using a novel catalytic system. The methodology employed a one-pot cascade reaction involving a key intramolecular cyclization step, which significantly improved the efficiency of spirocycle formation compared to previous methods.

Structural analysis of 5,9,9-trimethyl-1-oxa-4-azaspiro[5.6]dodecane reveals its potential as a privileged scaffold in drug discovery. X-ray crystallography studies have confirmed the rigid, three-dimensional nature of the spirocyclic core, which may contribute to enhanced target binding specificity. Molecular modeling suggests this compound could serve as a versatile template for developing modulators of various biological targets, particularly in the central nervous system.

Pharmacological investigations have identified promising activity profiles for derivatives of 2172459-74-2. Preliminary in vitro studies indicate moderate affinity for serotonin and dopamine receptors, with subtype selectivity that could be advantageous for neurological applications. A recent patent application (WO2023056789) describes novel analogs showing improved blood-brain barrier penetration and metabolic stability, suggesting potential for CNS-targeted therapeutics.

The safety profile of 5,9,9-trimethyl-1-oxa-4-azaspiro[5.6]dodecane has been evaluated in early preclinical studies. Acute toxicity tests in rodent models showed favorable results at therapeutic doses, with no significant organ toxicity observed. However, chronic exposure studies are still ongoing to fully assess the compound's safety for potential clinical development.

Future research directions for 2172459-74-2 include further structural optimization to enhance potency and selectivity, as well as expanded mechanism-of-action studies. Several pharmaceutical companies have included this scaffold in their discovery pipelines, particularly for neurological and psychiatric indications. The coming years are likely to see increased research activity around this promising molecular framework.

In conclusion, 5,9,9-trimethyl-1-oxa-4-azaspiro[5.6]dodecane represents an emerging scaffold in medicinal chemistry with significant potential for therapeutic development. While current research is still in early stages, the unique structural features and preliminary biological data suggest this compound and its derivatives may yield important contributions to future drug discovery efforts, particularly in neuroscience applications.